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Compound of Interest

Compound Name: dqp-1105

Cat. No.: B1230525 Get Quote

Application Notes and Protocols for DQP-1105
For Researchers, Scientists, and Drug Development
Professionals
Introduction

DQP-1105 is a potent and selective noncompetitive antagonist of the N-methyl-D-aspartate

(NMDA) receptor, exhibiting a significant preference for subunits GluN2C and GluN2D.[1][2][3]

Its mechanism of action involves reducing the frequency of channel opening, making it a

valuable tool for investigating the physiological and pathological roles of GluN2C/D-containing

NMDA receptors. These receptors are implicated in various neurological processes and

disorders, including Parkinson's disease, schizophrenia, and epilepsy.[1][4] Proper preparation

of DQP-1105 stock solutions is critical for obtaining accurate and reproducible experimental

results. This document provides detailed protocols for the preparation, storage, and handling of

DQP-1105 solutions.

Data Presentation
A summary of the key quantitative data for DQP-1105 is presented in the table below for easy

reference.
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Property Value Source

Molecular Weight 558.42 g/mol [1][5]

Molecular Formula C₂₉H₂₄BrN₃O₄ [5][6]

CAS Number 380560-89-4 [5][6]

Purity ≥97% [5]

Appearance
White to off-white or pale

yellow solid
[5][7]

Solubility in DMSO Up to 100 mM (55.84 mg/mL)

Aqueous Solubility Low [1]

Storage (Solid) -20°C [5][6]

Storage (DMSO Stock)
-20°C for up to 1 month; -80°C

for up to 6 months
[7]

Experimental Protocols
1. Preparation of a 10 mM DQP-1105 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of DQP-1105 in dimethyl

sulfoxide (DMSO).

Materials:

DQP-1105 solid powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer
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Optional: Water bath or sonicator

Procedure:

Equilibrate Reagents: Allow the DQP-1105 vial and DMSO to warm to room temperature

before opening to prevent condensation.

Weigh DQP-1105: Accurately weigh the desired amount of DQP-1105 powder. For example,

to prepare 1 mL of a 10 mM stock solution, you will need 5.58 mg of DQP-1105 (Molecular

Weight = 558.42 g/mol ).

Dissolve in DMSO: Add the appropriate volume of DMSO to the DQP-1105 powder. For a 10

mM solution, dissolve 5.58 mg of DQP-1105 in 1 mL of DMSO.

Ensure Complete Dissolution: Vortex the solution thoroughly. If the compound does not

dissolve completely, gentle warming (up to 60°C) or sonication can be applied.[7] Ensure the

solution is clear before use.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[7]

Some sources recommend storing under a nitrogen atmosphere.[7]

2. Preparation of Working Solutions

For most in vitro experiments, the DMSO stock solution will need to be further diluted in the

appropriate aqueous experimental buffer.

Important Considerations:

The final concentration of DMSO in the experimental medium should be kept low (typically

<0.1%) to avoid solvent-induced artifacts.

Due to the low aqueous solubility of DQP-1105, it is crucial to ensure that the compound

does not precipitate upon dilution into the aqueous buffer. Perform a serial dilution if

necessary.
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Example Dilution:

To prepare a 10 µM working solution from a 10 mM stock:

Perform a 1:100 dilution by adding 1 µL of the 10 mM stock solution to 99 µL of your

experimental buffer.

This will result in a 100 µM intermediate solution.

Then, perform a 1:10 dilution by adding 10 µL of the 100 µM intermediate solution to 90 µL of

your experimental buffer to achieve a final concentration of 10 µM.
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Caption: Workflow for preparing DQP-1105 stock and working solutions.
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Caption: DQP-1105 as a noncompetitive antagonist of the NMDA receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

